[5-(3-Methoxy-phenyl)-tetrazol-2-yl]-acetic acid

• IUPAC Name: 2-[5-(3-methoxyphenyl)tetrazol-2-yl]acetic acid
• InChI: InChI=1S/C10H10N4O3/c1-17-8-4-2-3-7(5-8)10-11-13-14(12-10)6-9(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key: GNGONLZPSUVJAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(N=N2)CC(=O)O
• Molecular Formula: C10H10N4O3
• Molecular Weight: 234.21 g/mol

Description

“[5-(3-Methoxy-phenyl)-tetrazol-2-yl]-acetic acid” is a complex organic compound. It contains a methoxyphenyl group, a tetrazolyl group, and an acetic acid group. The methoxyphenyl group consists of a phenyl ring (a benzene ring) with a methoxy group (-OCH3) attached. The tetrazolyl group is a five-membered ring containing four nitrogen atoms and one carbon atom. Acetic acid is a simple carboxylic acid with the formula CH3COOH.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be complex due to the presence of multiple functional groups. The methoxyphenyl group would contribute aromaticity to the molecule, the tetrazolyl group would add a degree of polarity, and the acetic acid group would provide an additional site for potential hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its molecular structure. For instance, the presence of the acetic acid group could potentially make the compound acidic. The methoxy group could increase the compound’s solubility in organic solvents.

Scientific Research Applications

Neurotransmitter Metabolite Analysis

[5-(3-Methoxy-phenyl)-tetrazol-2-yl]-acetic acid is structurally related to compounds involved in the analysis of neurotransmitter metabolites in various clinical and research settings. Studies have highlighted its relevance in understanding neurotransmitter functions, especially in the context of mental health and neurological disorders.

• Neurotransmitter Metabolite Concentrations in CSF :

  • Research has demonstrated the significance of analyzing cerebrospinal fluid (CSF) to measure metabolites such as 5-hydroxyindoleacetic acid, homovanillic acid, and 3-methoxy-4-hydroxyphenylglycol. These analyses offer insights into neurotransmitter activities, potentially contributing to understanding conditions like melancholia, schizophrenia, and the impact of hypoxia due to cardiac arrest (Korf, van Praag, & Sebens, 1971); (Wiesel et al., 1982); (Åsberg et al., 1984).

• Biological Monitoring of Metabolites :

  • The compound has been linked to studies involving the biological monitoring of toxic metabolites, such as 2-(2-alkoxyethoxy)acetic acids, emphasizing its potential use in occupational health and safety contexts (Laitinen & Pulkkinen, 2005).

• Drug Metabolism and Excretion Studies :

  • Research involving similar compounds has been crucial in understanding the absorption, metabolism, and excretion of drugs. These studies provide valuable data for drug development and therapeutic drug monitoring, ensuring safety and efficacy in medical treatments (Karanam et al., 2007).

Safety and Hazards

The safety and hazards associated with “[5-(3-Methoxy-phenyl)-tetrazol-2-yl]-acetic acid” would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling it to avoid potential health risks.